Cas no 1015597-83-7 (2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• CAS No: 1015597-83-7
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5380754
• Update Time: 2025-06-14

2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propan-2-ylpyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(1-methylethyl)-
• 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C19H24N4O2/c1-11(2)20-17-9-12(3)21-19-13(4)18(22-23(17)19)14-7-8-15(24-5)16(10-14)25-6/h7-11,20H,1-6H3
• InChI Key： KDRVQUQFGBDOHF-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C3=CC=C(OC)C(OC)=C3)=NN1C(NC(C)C)=CC(C)=N2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 4.84±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine

Comprehensive Overview of 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1015597-83-7)

The compound 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS No. 1015597-83-7, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique 3,4-dimethoxyphenyl and isopropylamine substituents, which contribute to its potential biological activities. Researchers and industry professionals are increasingly interested in this compound due to its promising applications in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine has surged, driven by the need for innovative therapeutic agents. The compound's pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and receptor modulation. This has led to its exploration in targeting various disease pathways, including those related to inflammatory disorders and metabolic syndromes, which are among the most searched topics in biomedical research today.

The synthesis of CAS No. 1015597-83-7 involves multi-step organic reactions, with a focus on achieving high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to confirm its structural integrity. The compound's solubility and stability under physiological conditions are critical parameters that influence its bioavailability and pharmacokinetic profile. These factors are frequently queried in academic and industrial forums, reflecting the compound's relevance in preclinical studies.

From a commercial perspective, 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and bulk availability are often discussed in procurement circles, especially among researchers seeking high-quality reference standards. The compound's patent status and regulatory compliance are also key considerations for potential buyers, as these aspects determine its applicability in global markets.

In the context of drug discovery, CAS No. 1015597-83-7 has been evaluated for its structure-activity relationship (SAR) in various in vitro and in vivo models. Its molecular docking studies suggest interactions with specific enzyme targets, making it a candidate for further optimization. The growing interest in personalized medicine and targeted therapies has further amplified the significance of such compounds, as evidenced by the rising number of related scientific publications and conference presentations.

Environmental and safety data for 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine are meticulously documented to ensure compliance with laboratory safety protocols. Proper storage conditions, such as protection from light and moisture, are emphasized to maintain its chemical integrity. These details are crucial for laboratories adhering to Good Laboratory Practices (GLP) and ISO standards, which are frequently searched topics among quality assurance professionals.

Looking ahead, the potential of CAS No. 1015597-83-7 extends beyond its current applications. With advancements in computational chemistry and AI-driven drug design, this compound could play a pivotal role in identifying new lead compounds for unmet medical needs. Its scalable synthesis and derivatization potential make it a valuable asset in the pharmaceutical pipeline, aligning with the industry's shift toward sustainable and cost-effective solutions.

In summary, 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine represents a compelling case study in modern chemical research. Its multifunctional properties, combined with the evolving landscape of therapeutic innovation, position it as a molecule of enduring interest. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and biomedical breakthroughs.